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Compound of Interest

Compound Name: Disperse Blue 60

Cat. No.: B084379 Get Quote

Introduction

Disperse Blue 60 is an anthraquinone-based disperse dye that produces a bright turquoise

blue shade on polyester fibers.[1] It is suitable for high-temperature dyeing methods, including

high-temperature exhaust and thermosol processes, making it a versatile choice for various

polyester and polyester-blend fabrics.[2][3] This document provides detailed protocols for the

application of Disperse Blue 60 to polyester fabrics, targeting researchers, scientists, and

professionals in the textile and drug development fields. The protocols are designed to ensure

optimal color yield, levelness, and fastness properties.

Data Presentation
Table 1: General Properties of Disperse Blue 60

Property Description

Chemical Class Anthraquinone

C.I. Name Disperse Blue 60

Molecular Formula C20H17N3O5

Appearance Blue Powder

Solubility Insoluble in water, requires a dispersing agent[4]

Suitable Fibers Polyester, Acetate, Nylon[2]
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Table 2: Recommended Dyeing Parameters for Polyester

Parameter
High-Temperature Exhaust
Method

Thermosol Method

Disperse Blue 60 0.5 - 2.0% (on weight of fabric) 10 - 40 g/L

Dispersing Agent 1.0 - 2.0 g/L 5 - 10 g/L

Leveling Agent 0.5 - 1.0 g/L Not typically used

Acetic Acid (to adjust pH)
As needed to achieve pH 4.5 -

5.5

As needed to achieve pH 4.5 -

5.5

Anti-migration Agent Not applicable 10 - 20 g/L

Liquor Ratio 1:10 - 1:20 Not applicable

Dyeing Temperature 130 - 135°C 200 - 210°C

Dyeing Time
30 - 60 minutes at dyeing

temperature
60 - 90 seconds

Table 3: Reduction Clearing Recipe

Chemical Concentration

Sodium Hydrosulfite 2.0 g/L

Caustic Soda (Sodium Hydroxide) 1.0 - 2.0 g/L

Detergent 1.0 g/L

Temperature 70 - 80°C

Time 10 - 20 minutes

Table 4: Fastness Properties of Disperse Dyes on Polyester (General)
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Fastness Property Rating (ISO Scale)

Light Fastness 4 - 5 (Fair to Good)

Washing Fastness 3 - 4 (Moderate to Good)

Rubbing Fastness 3 - 4 (Moderate to Good)

Experimental Protocols
Protocol 1: High-Temperature Exhaust Dyeing of
Polyester Fabric
This protocol describes a batchwise dyeing process suitable for polyester fabrics in rope or

piece form.

1. Pre-treatment:

Ensure the polyester fabric is clean, free from oils, waxes, and sizes. A standard scouring
process is recommended.

2. Dyebath Preparation:

Set the dyebath with the required volume of water at a liquor ratio of 1:10.
Add a dispersing agent (1.0 - 2.0 g/L) and a leveling agent (0.5 - 1.0 g/L).
Adjust the pH of the dyebath to 4.5 - 5.5 using acetic acid.
Separately, prepare a stock solution of Disperse Blue 60 by pasting the required amount of
dye with a small amount of dispersing agent and then adding warm water.
Add the dye dispersion to the dyebath.

3. Dyeing Cycle:

Introduce the polyester fabric into the dyebath at approximately 60°C.
Raise the temperature to 130 - 135°C at a rate of 1 - 2°C per minute.
Hold the temperature at 130 - 135°C for 30 - 60 minutes, depending on the desired shade
depth.
Cool the dyebath down to 70°C.

4. Post-dyeing Treatment (Reduction Clearing):
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Drain the dyebath.
Rinse the fabric with warm water.
Prepare a new bath with Sodium Hydrosulfite (2.0 g/L), Caustic Soda (1.0 - 2.0 g/L), and a
detergent (1.0 g/L).
Treat the dyed fabric in this reduction clearing bath at 70 - 80°C for 10 - 20 minutes to
remove unfixed surface dye.
Drain the bath and rinse the fabric thoroughly with hot water, followed by a cold water rinse.

5. Neutralization and Final Rinsing:

Neutralize the fabric in a bath containing 0.5 - 1.0 g/L of acetic acid for 5-10 minutes.
Rinse the fabric with cold water until the water runs clear.

6. Drying:

Hydroextract and dry the dyed fabric.

Protocol 2: Thermosol Dyeing of Polyester Fabric
This protocol outlines a continuous dyeing process suitable for woven and knitted polyester

fabrics.

1. Padding:

Prepare the padding liquor containing Disperse Blue 60 (10 - 40 g/L), a dispersing agent (5
- 10 g/L), an anti-migration agent (10 - 20 g/L), and acetic acid to adjust the pH to 4.5 - 5.5.
Pad the polyester fabric through the liquor to achieve a wet pick-up of 60 - 70%.

2. Drying:

Dry the padded fabric evenly, typically in a hot flue or infrared dryer at 100-120°C. It is crucial
to control drying to prevent dye migration.

3. Thermofixation:

Pass the dried fabric through a thermosol unit at a temperature of 200 - 210°C for 60 - 90
seconds. This high temperature causes the dye to sublime and diffuse into the polyester
fibers.
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4. Post-dyeing Treatment (Reduction Clearing):

The thermofixed fabric must be washed to remove unfixed dye and auxiliary chemicals.
Rinse the fabric in cold water.
Perform a reduction clearing treatment as described in Protocol 1, Step 4. This can be done
in a continuous washing range.

5. Final Rinsing and Drying:

Thoroughly rinse the fabric with hot and cold water.
Dry the finished fabric.

Visualizations
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Caption: Comparative workflows for exhaust and thermosol dyeing of polyester.
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Disperse Dyeing Mechanism on Polyester

Step 1: Dispersion Disperse dye particles are suspended in water using a dispersing agent. Step 2: Adsorption Dye molecules move from the aqueous phase to the fiber surface.Dye Bath Agitation Step 3: Diffusion High temperature (or carrier) swells the polyester fiber, allowing dye molecules to diffuse into the amorphous regions of the polymer.

Heat Energy
(>100°C) Step 4: Fixation Upon cooling, dye molecules are physically trapped within the fiber structure, held by van der Waals forces.Cooling

Click to download full resolution via product page

Caption: Key stages in the disperse dyeing of polyester fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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